2-(2,2-Dioxo-1,2lambda6,3-benzoxathiazol-3-yl)pyridine-3-carbonitrile
Description
2-(2,2-Dioxo-1,2lambda6,3-benzoxathiazol-3-yl)pyridine-3-carbonitrile is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Scientific Research Applications
Analgesics and Pain Management
EN300-7541442: and its analogs have shown promise as potential analgesics. Researchers have synthesized methyl 4-hydroxy-2,2-dioxo-1H-2λ^6,1-benzothiazine-3-carboxylate and its derivatives, focusing on modifications in the benzene moiety of the molecule. These modifications enhance the analgesic properties of the compound class . Notably, substituents in position 7 are particularly effective, regardless of their nature.
Fluorogenic Reagent for Amino Acid Analysis
Interestingly, benzoxathiazole derivatives, including EN300-7541442 , have been used as fluorogenic reagents for amino acid analysis. They enable sensitive detection and quantification of amino acids, making them valuable tools in biochemical research .
Protein Labeling and Enzyme Structure Determination
Benzoxathiazoles, such as EN300-7541442 , find application in protein labeling and enzyme structure determination. Their fluorescence properties allow researchers to study protein interactions, folding, and enzymatic activity .
Antibacterial and Antifungal Agents
While specific studies on EN300-7541442 are limited, related benzothiazine derivatives have demonstrated antibacterial and antifungal activities. Further exploration of this compound’s potential in combating microbial infections is warranted .
Photovoltaic Materials
The electron acceptor properties of benzoxathiazoles make them interesting candidates for organic semiconductor synthesis. Researchers have investigated their optoelectronic properties, including their potential use in photovoltaic devices .
Anti-Inflammatory Agents
Although not extensively studied, the structural features of benzoxathiazoles suggest potential anti-inflammatory properties. Further research could explore their effects on inflammatory pathways .
properties
IUPAC Name |
2-(2,2-dioxo-1,2λ6,3-benzoxathiazol-3-yl)pyridine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7N3O3S/c13-8-9-4-3-7-14-12(9)15-10-5-1-2-6-11(10)18-19(15,16)17/h1-7H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WFBXGUPYBGCAGA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N(S(=O)(=O)O2)C3=C(C=CC=N3)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,2-Dioxo-1,2lambda6,3-benzoxathiazol-3-yl)pyridine-3-carbonitrile | |
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